Phallisin

• CAS RN: 19774-69-7
• Molecular Formula: C35H48N8O12S
• Molecular Weight: 804.9 g/mol
• IUPAC Name: 28-[2,3-dihydroxy-2-(hydroxymethyl)propyl]-18-hydroxy-34-(1-hydroxyethyl)-23,31-dimethyl-12-thia-10,16,22,25,27,30,33,36-octazapentacyclo[12.11.11.03,11.04,9.016,20]hexatriaconta-3(11),4,6,8-tetraene-15,21,24,26,29,32,35-heptone
• InChI: InChI=1S/C35H48N8O12S/c1-15-27(48)38-22-9-20-19-6-4-5-7-21(19)41-33(20)56-12-24(34(54)43-11-18(47)8-25(43)31(52)37-15)40-32(53)26(17(3)46)42-28(49)16(2)36-30(51)23(39-29(22)50)10-35(55,13-44)14-45/h4-7,15-18,22-26,41,44-47,55H,8-14H2,1-3H3,(H,36,51)(H,37,52)(H,38,48)(H,39,50)(H,40,53)(H,42,49)
• InChI Key: SRDQDZSLNAKOIT-UHFFFAOYSA-N
• SMILES: CC1C(=O)NC2CC3=C(NC4=CC=CC=C34)SCC(C(=O)N5CC(CC5C(=O)N1)O)NC(=O)C(NC(=O)C(NC(=O)C(NC2=O)CC(CO)(CO)O)C)C(C)O
• synonyms: phallisin

Description

Phallisin is a natural compound that is found in the mushroom Phallus indusiatus. It has been used in traditional medicine for its various health benefits. Recent studies have shown that phallisin has potential applications in scientific research due to its unique chemical properties and physiological effects.

Scientific Research Applications

Phallometric Testing in Sexual Offender Assessment

• Viewing Time as a Measure of Sexual Interest : Harris et al. (1996) explored the use of viewing time as a simpler, less intrusive alternative to phallometric testing for assessing sexual interest. They found that viewing time could distinguish child molesters from normal men, though it was less discriminative than phallometric measures (Harris, Rice, Quinsey, & Chaplin, 1996).

• Limits to Phallometric Testing Value : Marshall and Fernandez (2000) discussed the limitations of phallometric testing, acknowledging its usefulness in predicting recidivism but highlighting the need for improvements in reliability and validity (Marshall & Fernandez, 2000).

• Phallometric Test as a ‘Truthing Technology’ : Waidzunas and Epstein (2015) traced the history of the phallometric test, analyzing its use in categorizing sexual desires and its impact on scientific conceptions of normal and abnormal sexualities (Waidzunas & Epstein, 2015).

Applications in Biological Research

• Effects of Cytochalasin and Phalloidin on Actin : Cooper (1987) reviewed the role of cytochalasin and phalloidin in altering actin polymerization, providing insights into their use in studying actin’s role in biological processes (Cooper, 1987).

• Quantitative Analysis of Toxins in Amanita Phalloides : Faulstich, Georgopoulos, and Bloching (1973) developed a method for the quantitative determination of toxins, including phallisin, in Amanita phalloides, contributing to a deeper understanding of toxic peptides in mushrooms (Faulstich, Georgopoulos, & Bloching, 1973).

Other Relevant Studies

• PhenX Toolkit for Genome-Wide Studies : Hamilton et al. (2011) introduced the PhenX Toolkit, which provides high-quality measures for use in genomic studies, enhancing the ability to compare data across studies (Hamilton et al., 2011).

• Biotechnological Exploitation of Bacteriophage Research : Petty et al. (2007) discussed the biotechnological applications of phage research, including the development of phage-derived bacterial detection and treatment strategies (Petty, Evans, Fineran, & Salmond, 2007).

• Computational Reproducibility in Prognostics and Health Management : Hahn and Mechefske (2022) addressed the importance of computational reproducibility in scientific research, with a focus on prognostics and health management (PHM) (Hahn & Mechefske, 2022).